Cas no 2227722-75-8 ((2R)-1-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol)

• Product Name: (2R)-1-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol
• CAS No: 2227722-75-8
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• CID: 5853042
• PubChem ID: 165969815
• Update Time: 2025-06-29

(2R)-1-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol
• 2227722-75-8
• EN300-1923618

• Inchi： 1S/C11H15BrO3/c1-7(13)4-9-10(14-2)5-8(12)6-11(9)15-3/h5-7,13H,4H2,1-3H3/t7-/m1/s1
• InChI Key： AMUMZKDLJDCZNV-SSDOTTSWSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)C[C@@H](C)O)OC

Computed Properties

• Exact Mass: 274.02046g/mol
• Monoisotopic Mass: 274.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.7Ų

Additional information on (2R)-1-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol

Introduction to (2R)-1-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol (CAS No. 2227722-75-8)

(2R)-1-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2227722-75-8, represents a fascinating blend of structural complexity and potential biological activity. Its molecular architecture, featuring a chiral center at the propan-2-ol moiety and a brominated dimethoxyphenyl group, positions it as a promising candidate for further exploration in drug discovery and molecular recognition.

The significance of this compound lies not only in its structural features but also in its potential applications. The presence of a bromine atom and methoxy groups on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the chiral nature of the compound opens avenues for studying stereoselective synthesis and pharmacological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like (2R)-1-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol are being extensively studied for their potential in various therapeutic domains. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them candidates for treating neurological disorders, inflammatory conditions, and even cancer.

The synthesis of such complex molecules often involves multi-step reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to achieve high yields and enantiomeric purity. The development of efficient synthetic routes is crucial for both academic research and industrial applications.

One of the most compelling aspects of (2R)-1-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol is its versatility in serving as a building block for more complex molecules. Researchers have leveraged its structural features to design libraries of compounds for high-throughput screening (HTS) campaigns. These libraries are instrumental in identifying lead compounds that can be further optimized to develop new drugs.

The pharmacological profile of this compound is still under investigation, but preliminary studies have shown promising results. The bromine substituent can enhance binding affinity to biological targets due to its ability to form strong interactions with electron-rich regions of proteins. Similarly, the methoxy groups contribute to lipophilicity and metabolic stability, which are critical factors in drug design.

Another area where this compound shows promise is in the development of probes for biochemical assays. Its unique structure allows it to interact with specific biomolecules, providing insights into enzyme mechanisms and cellular pathways. Such information is invaluable for understanding disease processes and designing targeted therapies.

The role of computational chemistry has become increasingly important in the study of organic compounds like (2R)-1-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol. Molecular modeling techniques are used to predict binding modes, calculate energetics, and optimize synthetic pathways. These computational approaches complement experimental work by providing rapid and cost-effective solutions to complex chemical problems.

In conclusion, (2R)-1-(4-bromo-2,6-dimethoxyphenyl)propan-2-ol (CAS No. 2227722-75-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate with potential applications in drug discovery, molecular probes, and synthetic chemistry. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an important role in the development of next-generation therapeutics.